Methyl 2-methoxy-5-methylnicotinate

• IUPAC Name: methyl 2-methoxy-5-methylpyridine-3-carboxylate
• InChI: InChI=1S/C9H11NO3/c1-6-4-7(9(11)13-3)8(12-2)10-5-6/h4-5H,1-3H3
• InChI Key: FWBSCYBDOKZJGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)OC)C(=O)OC
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

“Methyl 2-methoxy-5-methylnicotinate” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of “Methyl 2-methoxy-5-methylnicotinate” involves several steps. One method involves the reaction of “methyl 5-bromo-2-methoxynicotinate” with methylboronic acid and potassium carbonate in 1,4-dioxane and water at 100℃ for 3 hours. Another method involves the reaction of “methyl 5-bromo-2-methoxy-3-pyridinecarboxylate” with methylboronic acid, anhydrous cesium carbonate, and tetrakis (triphenylphosphine)palladium in N,N-dimethylformamide at 120℃ for 2 hours.

Scientific Research Applications

Green Solvent in Organic Synthesis

• Applications :
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Nonlinear Optical (NLO) Materials

• Role of Methyl 2-methoxy-5-methylnicotinate :
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Mechanism of Action

Target of Action

Methyl 2-methoxy-5-methylnicotinate, also known as methyl 2-methoxy-5-methylpyridine-3-carboxylate, is a derivative of niacin It is known that niacin and its derivatives generally target g protein-coupled receptors, specifically the hydroxycarboxylic acid receptors hca1 and hca2 . These receptors play a crucial role in lipid metabolism and immune response regulation .

Mode of Action

It is thought to promote the release of prostaglandin d2, which is strictly locally-acting due to its short half-life . This action is similar to that of other topically-administered nicotinic acid esters .

Biochemical Pathways

Niacin is known to affect lipid metabolism, specifically the synthesis of triglycerides and low-density lipoproteins .

Pharmacokinetics

It is known that niacin and its derivatives are generally well-absorbed and widely distributed in the body .

Result of Action

It is known that niacin and its derivatives can cause peripheral vasodilation, leading to increased local blood flow . This effect is thought to be responsible for the compound’s use as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain .

Synthesis routes and methods

Procedure details

1.2 g of methyl 5-bromo-2-methoxy-3-pyridinecarboxylate was dissolved in 20 ml of N,N-dimethylformamide, 440 mg of methylboric acid, 4.79 g of anhydrous cesium carbonate, and 564 mg of tetrakis(triphenylphosphine)palladium were added thereto, and the mixture was stirred at 120° C. for 2 hours under a nitrogen atmosphere. Ice-water was added to the reaction solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and brine, and then dried over anhydrous magnesium sulfate. The solvent was evaporated, and the crude product was purified by silica gel column chromatography (hexane:ethyl acetate=20:1), to give 461 mg of the title compound as a colorless oil.